Cas no 4437-85-8 (1,2-Butylene Carbonate)

1,2-Butylene Carbonate Properties

Names and Identifiers

• 1,3-Dioxolan-2-one,4-ethyl-
• 1,2-Butylene Carbonate
• 4-ETHYL-1,3-DIOXOLAN-2-ONE
• 4-Ethyl-1,3-dioxolidin-2-one
• Butylene carbonate
• Jeffsol BC
• 1,3-Dioxolan-2-one, 4-ethyl-
• Carbonic acid, cyclic ethylethylene ester
• 1,2-Butanediol, cyclic carbonate
• 1,3-Dioxolan-2-one, 4-ethyl-, (S)-
• 1,2-Butanediol carbonate
• DSSTox_CID_20342
• DSSTox_RID_79480
• DSSTox_GSID_40342
• 2-Oxo-4-ethyl-1,3-dioxolane
• ZZXUZKXVROWEIF-UHFFFAOYSA-
• 4-ethyl-[1,3]dio
• +Expand

• MDL： MFCD00143317
• InChIKey： ZZXUZKXVROWEIF-UHFFFAOYSA-N
• Inchi： 1S/C5H8O3/c1-2-4-3-7-5(6)8-4/h4H,2-3H2,1H3
• SMILES： O1C(=O)OC([H])([H])C1([H])C([H])([H])C([H])([H])[H]
• BRN： 0108553

Computed Properties

• Exact Mass: 116.04700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 116.047
• Heavy Atom Count: 8
• Complexity: 99.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 35.5

Experimental Properties

• LogP: 0.93180
• PSA: 35.53000
• Refractive Index: 1.426-1.428
• Boiling Point: 74°C/1.3mmHg(lit.)
• Melting Point: -45 °C
• Flash Point: 128.4±12.8 ºC,
• Solubility: Soluble (135 g/l) (25 º C),
• Color/Form: Colorless Transparent Liquid
• Solubility: Not determined
• Density: 1.107±0.06 g/cm3 (20 ºC 760 Torr),

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